Fast and accurate diffusion NMR acquisition in continuous flow†
Chemical Communications Pub Date: 2022-06-24 DOI: 10.1039/D2CC03054C
Abstract
FlowNMR spectroscopy has become a popular and powerful technique for online reaction monitoring. DOSY NMR is an established technique for obtaining information about diffusion rates and molecular size on static samples. This work extends the FlowNMR toolbox to include FlowDOSY based on convection compensation and use of a low-pulsation pump or flow effect correction, allowing accurate and precise diffusion coefficients to be obtained at flow rates up to 4.0 mL min−1 in less than 5 minutes.
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Journal Name：Chemical Communications
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CAS no.: 16742-48-6
